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Compound of Interest

Compound Name: 5-Amino-1-naphthol

Cat. No.: B160307 Get Quote

Technical Guide: 5-Amino-1-naphthol
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the core chemical and physical

properties of 5-Amino-1-naphthol, alongside a detailed experimental protocol for its synthesis

and a discussion of its relevance in contemporary biomedical research, particularly through the

lens of nicotinamide N-methyltransferase (NNMT) inhibition.

Core Properties and Data
5-Amino-1-naphthol is an aromatic organic compound containing both amino and hydroxyl

functional groups. Its chemical structure and properties make it a valuable intermediate in the

synthesis of various dyes and a subject of interest in analytical and biological chemistry.

Quantitative Data Summary
The key physicochemical properties of 5-Amino-1-naphthol are summarized in the table

below for easy reference and comparison.
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Property Value Source(s)

Chemical Formula C₁₀H₉NO [1][2][3][4]

Molecular Weight 159.18 g/mol [1][2][3][4][5]

CAS Number 83-55-6 [1][3][4][5]

Melting Point 190-193 °C (decomposes) [3][5]

pKa 3.97 (at 25°C)

Appearance
Light purple to brown-purple

crystalline powder
[3]

Solubility

Slightly soluble in DMSO and

Methanol. Soluble in

Chloroform, Dichloromethane,

Ethyl Acetate, and Acetone.

Experimental Protocols
Synthesis of 5-Amino-1-naphthol
This protocol details the synthesis of 5-Amino-1-naphthol via caustic fusion of 1-

Aminonaphthalene-5-sulfonic acid. This method is a common industrial preparation route.

Materials and Equipment:

1-Aminonaphthalene-5-sulfonic acid paste

Sodium hydroxide (NaOH) pellets

Hydrochloric acid (HCl), concentrated

High-temperature reaction vessel (e.g., nickel or iron crucible)

Mechanical stirrer suitable for viscous melts

Heating mantle or furnace with temperature control
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Large beaker for dilution

pH meter or pH indicator paper

Büchner funnel and flask

Filter paper

Drying oven

Procedure:

Preparation of the Caustic Melt: In the high-temperature reaction vessel, carefully melt

sodium hydroxide pellets at 200°C.

Addition of Starting Material: Once the sodium hydroxide is molten, begin adding the 1-

Aminonaphthalene-5-sulfonic acid paste to the melt under constant stirring.

Reaction Progression: Slowly increase the temperature of the reaction mixture to 250°C.

Maintain this temperature for a period of 3 hours to ensure the completion of the reaction.

Dilution: After the reaction is complete, allow the mixture to cool slightly before carefully and

slowly diluting it with water.

Neutralization and Precipitation: Carefully neutralize the diluted reaction mixture with

concentrated hydrochloric acid. The 5-Amino-1-naphthol will precipitate out of the solution

as the pH approaches neutral.

Isolation and Purification: Collect the precipitated product by vacuum filtration using a

Büchner funnel.

Drying: Dry the purified 5-Amino-1-naphthol to obtain the final product. The expected yield

is approximately 85%.

Signaling Pathway and Biological Relevance
While 5-Amino-1-naphthol itself is primarily known as a chemical intermediate, the structurally

related small molecule, 5-amino-1MQ, has garnered significant interest for its role as a potent
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inhibitor of the enzyme nicotinamide N-methyltransferase (NNMT). This inhibition has profound

implications for cellular metabolism and regenerative medicine. The following diagram

illustrates the logical relationship of this signaling pathway.
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Caption: Inhibition of NNMT by 5-amino-1MQ preserves the NAD+ pool.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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